Cas no 1421524-69-7 (N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide)

• Product Name: N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide
• CAS No: 1421524-69-7
• MF: C₁₄H₁₃ClN₆OS
• MW: 348.810619115829
• CID: 5402688
• Update Time: 2025-07-02

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-2-(tetrazol-1-yl)acetamide
• N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide

• Inchi： 1S/C14H13ClN6OS/c1-9-12(6-16-13(22)7-21-8-17-19-20-21)23-14(18-9)10-4-2-3-5-11(10)15/h2-5,8H,6-7H2,1H3,(H,16,22)
• InChI Key： WYJJXDSAMNHFOV-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C2=CC=CC=C2Cl)=NC=1C)(=O)CN1C=NN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide

Comprehensive Analysis of N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide (CAS 1421524-69-7)

The compound N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide, identified by its CAS number 1421524-69-7, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a thiazole ring, a chlorophenyl group, and a tetrazole moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors due to its structural complexity.

In recent years, the demand for novel heterocyclic compounds like N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide has surged, driven by advancements in precision medicine and computational drug design. The integration of AI-driven molecular modeling has further accelerated the exploration of such compounds, with scientists leveraging machine learning to predict their bioactivity and optimize their pharmacokinetic properties. This aligns with the growing trend of personalized therapeutics, where tailored molecular solutions are sought for complex diseases.

The thiazole core in this compound is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs, including antimicrobials and anticancer agents. The presence of the 2-chlorophenyl substituent enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. Meanwhile, the tetrazole group is known for its role as a bioisostere for carboxylic acids, offering metabolic stability while maintaining hydrogen-bonding capabilities. These features make CAS 1421524-69-7 a compelling candidate for further investigation in medicinal chemistry.

From a synthetic perspective, the preparation of N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide involves multi-step organic transformations, often requiring catalyzed cross-coupling reactions and protective group strategies. Recent publications highlight the use of green chemistry principles to optimize its synthesis, reducing waste and improving yields. This resonates with the broader scientific community's emphasis on sustainable methodologies, a topic frequently searched in academic and industrial databases.

Beyond its synthetic and pharmacological potential, CAS 1421524-69-7 has also garnered attention in material science. Its conjugated system and heteroatom-rich structure suggest possible applications in organic electronics or sensor technologies. Researchers are exploring its photophysical properties, such as fluorescence or charge transport characteristics, which could pave the way for innovations in optoelectronic devices.

In conclusion, N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide exemplifies the intersection of medicinal chemistry, computational biology, and sustainable synthesis. Its structural versatility and functional group diversity position it as a valuable entity for future research, addressing both current healthcare challenges and emerging technological needs. As the scientific community continues to explore its full potential, this compound is likely to remain a focal point in interdisciplinary studies.